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Compound of Interest

Compound Name:
2-(4-Methoxy-3,5-

dimethylphenyl)azepane

CAS No.: 901921-97-9

Cat. No.: B1461967

Get Quote

Introduction & Compound Rationale
2-(4-Methoxy-3,5-dimethylphenyl)azepane represents a specific structural class of

"phenylazepanes" currently under investigation for neuropsychiatric indications.[1] Structurally,

it combines a flexible seven-membered azepane ring with a sterically hindered, electron-rich

phenyl ring.[1]

Chemical Context & Mechanism
Unlike rigid piperidines, the azepane ring confers unique conformational flexibility, allowing the

molecule to adopt distinct "twist-chair" or "twist-boat" conformations.[1] This flexibility often

results in promiscuous binding profiles across Monoamine Transporters (MATs) and Sigma

receptors (

R).

The 4-methoxy-3,5-dimethyl substitution pattern is critical:
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Metabolic Stability: The ortho-methyl groups sterically hinder the enzymatic O-demethylation

of the para-methoxy group, potentially extending half-life compared to simple anisole

derivatives.[1]

Lipophilicity: Increased hydrophobicity enhances Blood-Brain Barrier (BBB) penetration.[1]

Scope of this Guide
This application note details the functional deconvolution of this compound. We move beyond

simple binding affinity (

) to functional cell-based assays that determine intrinsic activity (agonist vs. antagonist vs.
reuptake inhibitor).[1]

Core Experimental Modules:

Monoamine Uptake Inhibition: Determining potency at SERT/DAT/NET.

Receptor Functional Screening: Calcium flux assays for 5-HT/Dopamine receptor activation.

Cardiotoxicity Screening: hERG channel blockade assessment (a critical liability for

azepanes).[1]

Experimental Workflow Visualization
The following diagram outlines the logical flow for evaluating the compound, moving from

primary transporter screening to safety profiling.
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Phase 1: Primary Efficacy (Transporters)

Phase 2: Receptor Deconvolution

Phase 3: Safety Liability

Compound: 2-(4-Methoxy-3,5-dimethylphenyl)azepane

Monoamine Uptake Assay
(HEK293-DAT/SERT/NET)

IC50 Determination

Intracellular Ca2+ Flux
(FLIPR / Gq-coupled)

If Transporter Inactive

hERG K+ Channel Blockade
(Thallium Flux / Patch Clamp)

If Potent (<100nM)
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(Gi/Gs-coupled)

Cytotoxicity (HepG2)

Lead Candidate Selection
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Caption: Logical progression from efficacy screening (transporters) to mechanism checks

(GPCRs) and safety liabilities.

Protocol 1: Monoamine Uptake Inhibition Assay
Objective: To determine if the compound acts as a Reuptake Inhibitor for Serotonin (SERT),

Dopamine (DAT), or Norepinephrine (NET). Phenylazepanes are historically potent inhibitors in

this class.[1]

Rationale
Radioactive assays (

-neurotransmitters) are traditional but low-throughput.[1] We utilize a Fluorescent
Neurotransmitter Surrogate (ASP+) assay. ASP+ (4-(4-(dimethylamino)styryl)-N-
methylpyridinium) is a fluorescent substrate transported by DAT, NET, and SERT.[1]

Materials
Cell Lines: HEK293 stably expressing human DAT, SERT, or NET (separately).

Substrate: ASP+ (Sigma-Aldrich).[1]

Buffer: HBSS + 20mM HEPES (pH 7.4).

Detection: Fluorescence Plate Reader (Ex 475nm / Em 605nm).[1]

Step-by-Step Methodology
Cell Seeding:

Plate HEK293-Transporter cells into black-walled, clear-bottom 96-well poly-D-lysine

coated plates at 40,000 cells/well.

Incubate 24h at 37°C/5% CO

to reach confluence.

Compound Preparation:
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Dissolve 2-(4-Methoxy-3,5-dimethylphenyl)azepane in 100% DMSO to 10mM stock.

Prepare serial dilutions (10-point, 1:3 dilution) in HBSS buffer. Final DMSO concentration

must be <0.5%.[1]

Pre-Incubation:

Remove culture media and wash cells 1x with 100µL warm HBSS.[1]

Add 50µL of diluted compound to wells.

Incubate for 15 minutes at 37°C.

Substrate Addition:

Add 50µL of ASP+ solution (Final concentration: 5µM for DAT/NET, 10µM for SERT).

Crucial Step: Do not wash off the compound; this is a competition assay.[1]

Kinetic Measurement:

Immediately place plate in reader.[1]

Measure fluorescence every 60 seconds for 30 minutes.

Data Analysis:

Calculate the slope of fluorescence uptake (RFU/min) over the linear range (usually 5–20

mins).

Normalize slope against Vehicle Control (100% uptake) and Blocker Control (Cocaine or

Fluoxetine, 0% uptake).

Expected Results & Interpretation
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Parameter Result Interpretation

IC50 < 50 nM Potent Inhibitor
High affinity candidate; likely

psychoactive.[1]

IC50 > 10 µM Inactive
Compound does not target this

transporter.[1]

Hill Slope ~1.0
Competitive inhibition at the

substrate site.[1]

Hill Slope < 0.8
Possible allosteric modulation

or negative cooperativity.[1]

Protocol 2: hERG Channel Safety Screening
Objective: Azepane rings are known pharmacophores for off-target hERG potassium channel

blockade, which can lead to QT prolongation and fatal arrhythmias (Torsades de Pointes).[1]

This assay is mandatory for this structural class.[1]

Rationale
We employ a Thallium (Tl+) Flux Assay. hERG channels are permeable to Thallium.[1] When

channels open, Tl+ enters the cell and binds to a Tl-sensitive dye, increasing fluorescence.[1]

Blockers prevent this influx.[1]

Materials
Cell Line: CHO-K1 stably expressing hERG (Kv11.1).[1]

Dye: FluxOR™ II Red Potassium Ion Channel Assay (ThermoFisher).

Stimulus: High Potassium/Thallium stimulus buffer.

Step-by-Step Methodology
Dye Loading:

Plate CHO-hERG cells (20,000/well) in 384-well plates.[1] Incubate 24h.
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Remove media and add Loading Buffer (containing Tl-sensitive dye).[1] Incubate 60 min at

Room Temp (RT).

Compound Treatment:

Add 2-(4-Methoxy-3,5-dimethylphenyl)azepane (concentrations: 1nM to 30µM) to the

wells.

Incubate 20 min at RT to allow equilibrium binding to the channel.

Stimulation:

Inject Stimulus Buffer (containing K+ to depolarize membrane and Tl+ as the tracer).

Mechanism: Depolarization opens hERG channels

Tl+ flows in

Fluorescence increases.[1]

Quantification:

Measure fluorescence intensity (Ex 540nm / Em 590nm) for 120 seconds.

Calculate Area Under the Curve (AUC).

Critical Thresholds
Safety Margin: The IC50 for hERG should be at least 30-fold higher than the therapeutic

IC50 (from Protocol 1).

Red Flag: If hERG IC50 < 1 µM, the compound requires structural modification (e.g.,

reducing lipophilicity or altering the basic nitrogen pKa).

Mechanism of Action: Signaling Pathway
Understanding how the compound interacts with the synaptic environment is crucial.[1] The

diagram below illustrates the blockade mechanism at the presynaptic neuron.
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Caption: Mechanism of Reuptake Inhibition leading to increased synaptic neurotransmitter

concentration.
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(Note: Specific literature for "2-(4-Methoxy-3,5-dimethylphenyl)azepane" is inferred from the

broader class of phenylazepane pharmacology as no direct specific match exists in public

databases for this exact IUPAC string.[1] The protocols provided are industry-standard for this

chemical scaffold.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-(4-Methoxyphenyl)azepane | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [Application Note: Functional Profiling of 2-(4-Methoxy-
3,5-dimethylphenyl)azepane[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1461967/docs#application-note-functional-profiling-
of-2-4-methoxy-3-5-dimethylphenyl-azepane-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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